Cas no 872890-15-8 (5-Pyrimidinecarbonitrile, 4-chloro-6-(methylamino)-)

• Product Name: 5-Pyrimidinecarbonitrile, 4-chloro-6-(methylamino)-
• CAS No: 872890-15-8
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• MDL: MFCD07761813
• CID: 1872680
• PubChem ID: 57559461
• Update Time: 2025-05-21

5-Pyrimidinecarbonitrile, 4-chloro-6-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarbonitrile, 4-chloro-6-(methylamino)-
• 4-Chloro-6-(methylamino)pyrimidine-5-carbonitrile
• MFCD07761813
• CS-0456602
• SB56975
• AKOS027257039
• AC7039
• 4-Chloro-6-(methylimino)-1,6-dihydropyrimidine-5-carbonitrile
• SY037295
• 872890-15-8
• SCHEMBL8237076

• MDL： MFCD07761813
• Inchi： 1S/C6H5ClN4/c1-9-6-4(2-8)5(7)10-3-11-6/h3H,1H3,(H,9,10,11)
• InChI Key： YWJADUNEZVABQA-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C(=NC=N1)NC

Computed Properties

• Exact Mass: 168.0202739g/mol
• Monoisotopic Mass: 168.0202739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.6Ų

Additional information on 5-Pyrimidinecarbonitrile, 4-chloro-6-(methylamino)-

5-Pyrimidinecarbonitrile, 4-chloro-6-(methylamino)- (CAS No. 872890-15-8): A Comprehensive Overview

5-Pyrimidinecarbonitrile, 4-chloro-6-(methylamino)- (CAS No. 872890-15-8) is a specialized chemical compound that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. This compound, characterized by its unique pyrimidine backbone and functional groups, serves as a critical intermediate in the development of novel therapeutic agents. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and material science.

The molecular structure of 4-chloro-6-(methylamino)-5-pyrimidinecarbonitrile features a pyrimidine ring substituted with a chloro group at the 4-position, a methylamino group at the 6-position, and a carbonitrile moiety at the 5-position. This configuration imparts distinct chemical properties, making it a versatile building block for synthesizing more complex molecules. Its high reactivity and selective functionalization capabilities are particularly valued in medicinal chemistry.

In recent years, the demand for 5-Pyrimidinecarbonitrile derivatives has surged due to their role in developing kinase inhibitors and other targeted therapies. The compound's ability to modulate biological pathways has made it a focal point in oncology and antiviral research. For instance, its structural analogs have shown promise in inhibiting key enzymes involved in cancer cell proliferation, aligning with the growing trend of precision medicine.

From a synthetic perspective, CAS No. 872890-15-8 is often employed in multistep organic reactions, including cross-coupling and nucleophilic substitution. Its compatibility with various catalysts and reagents enhances its utility in creating diverse molecular architectures. This adaptability is crucial for researchers exploring structure-activity relationships (SAR) in drug design, a topic frequently searched in academic and industrial databases.

The compound's physicochemical properties, such as solubility and stability, are also critical for formulation scientists. Understanding these parameters is essential for optimizing drug delivery systems, a hot topic in pharmaceutical innovation. Additionally, its low toxicity profile in preliminary studies makes it a candidate for further preclinical evaluation, addressing the increasing consumer interest in safer drug alternatives.

Market trends indicate a rising interest in custom synthesis of 4-chloro-6-(methylamino)-5-pyrimidinecarbonitrile, driven by the need for tailored intermediates in drug development. Companies specializing in contract research organizations (CROs) and fine chemical suppliers are actively listing this compound in their portfolios, catering to the expanding biotech and pharma sectors.

In summary, 5-Pyrimidinecarbonitrile, 4-chloro-6-(methylamino)- (CAS No. 872890-15-8) represents a pivotal compound in modern chemical research. Its multifaceted applications, from drug discovery to material science, underscore its importance in advancing scientific and industrial endeavors. As the demand for specialty chemicals grows, this compound is poised to remain a key player in the evolving landscape of innovative therapeutics and sustainable chemistry.